4-Fluoro-3-methanesulfonyl-5-methylbenzoic acid
Overview
Description
4-Fluoro-3-methanesulfonyl-5-methylbenzoic acid is a chemical compound with the CAS Number: 1423033-70-8 . It has a molecular weight of 232.23 and its IUPAC name is 4-fluoro-3-methyl-5-(methylsulfonyl)benzoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9FO4S/c1-5-3-6(9(11)12)4-7(8(5)10)15(2,13)14/h3-4H,1-2H3,(H,11,12) . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Synthesis and Chemical Applications
4-Fluoro-3-methanesulfonyl-5-methylbenzoic acid is a compound with potential applications in chemical synthesis and the development of various chemical products. While the specific research on this compound is limited, its structural features suggest it could be valuable in synthesizing fluorinated compounds, which are important in pharmaceuticals, agrochemicals, and materials science. Fluorinated compounds often exhibit enhanced chemical stability, lipophilicity, and bioavailability, making them desirable in many fields. The methanesulfonyl group could be utilized in substitution reactions, potentially serving as a precursor for more complex molecules in drug development or material science.
Environmental Considerations
Given its fluorinated nature, understanding the environmental fate and impact of 4-Fluoro-3-methanesulfonyl-5-methylbenzoic acid is crucial. Research on similar fluorinated compounds, such as polyfluoroalkyl chemicals, highlights the importance of assessing biodegradability, bioaccumulation, and potential for forming persistent environmental pollutants. For instance, microbial degradation studies of polyfluoroalkyl chemicals provide insights into the breakdown pathways and persistence of such compounds in the environment (Liu & Avendaño, 2013). This research area could inform the environmental risk assessment of 4-Fluoro-3-methanesulfonyl-5-methylbenzoic acid and similar substances, guiding the development of safer and more sustainable chemical processes.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 , which indicate that it may be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
4-fluoro-3-methyl-5-methylsulfonylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO4S/c1-5-3-6(9(11)12)4-7(8(5)10)15(2,13)14/h3-4H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCTVXPJHINBLCC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1F)S(=O)(=O)C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-methanesulfonyl-5-methylbenzoic acid | |
CAS RN |
1423033-70-8 |
Source
|
| Record name | 4-fluoro-3-methanesulfonyl-5-methylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8-bromo-5H-pyrido[3,2-b]indole](/img/structure/B1377060.png)
![8-Bromo-6-chloro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine](/img/structure/B1377061.png)
amine](/img/structure/B1377080.png)
